Cas no 376354-24-4 (Benzoxazole, 4-methyl-2-(methylthio)-)

• Product Name: Benzoxazole, 4-methyl-2-(methylthio)-
• CAS No: 376354-24-4
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 4818335
• Update Time: 2025-11-02

Benzoxazole, 4-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 4-methyl-2-(methylthio)-
• 4-Methyl-2-(methylthio)benzo[d]oxazole
• 4-methyl-2-methylsulfanyl-1,3-benzoxazole

• Inchi： 1S/C9H9NOS/c1-6-4-3-5-7-8(6)10-9(11-7)12-2/h3-5H,1-2H3
• InChI Key： LMZRZWJQHYFLQM-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2=C(C=CC=C2C)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 3
• Topological Polar Surface Area: 51.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Benzoxazole, 4-methyl-2-(methylthio)-

Benzoxazole, 4-methyl-2-(methylthio)- (CAS No. 376354-24-4): A Comprehensive Overview

Benzoxazole, 4-methyl-2-(methylthio)- (CAS No. 376354-24-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This heterocyclic compound, characterized by its benzoxazole core and methylthio substituent, exhibits unique chemical properties that make it valuable for various applications. In this article, we delve into the molecular structure, synthesis, applications, and market trends of this compound, while also addressing common queries from researchers and industry professionals.

The molecular formula of Benzoxazole, 4-methyl-2-(methylthio)- is C₉H₉NOS, with a molecular weight of 179.24 g/mol. Its structure features a benzoxazole ring—a fusion of benzene and oxazole—which is substituted with a methyl group at the 4-position and a methylthio group at the 2-position. This configuration imparts distinct electronic and steric properties, making it a versatile intermediate in organic synthesis. Researchers often explore its reactivity in cross-coupling reactions and heterocyclic functionalization, which are hot topics in modern synthetic chemistry.

One of the most frequently asked questions about Benzoxazole, 4-methyl-2-(methylthio)- is its role in pharmaceutical development. Recent studies highlight its potential as a bioactive scaffold in drug discovery, particularly for targeting enzymes and receptors involved in inflammation and microbial infections. For instance, derivatives of this compound have shown promise as antimicrobial agents and anti-inflammatory modulators, aligning with the growing demand for novel therapeutics in the post-pandemic era.

In the agrochemical sector, Benzoxazole, 4-methyl-2-(methylthio)- is investigated for its utility in developing crop protection agents. Its structural motifs are often incorporated into fungicides and insecticides, addressing the global need for sustainable agricultural solutions. With the rise of precision farming and eco-friendly pest control, this compound’s derivatives are being optimized for enhanced efficacy and reduced environmental impact.

Material science is another domain where Benzoxazole, 4-methyl-2-(methylthio)- finds applications. Its ability to act as a ligand or building block for functional materials, such as organic semiconductors and luminescent polymers, is under active research. These materials are critical for advancements in optoelectronics and energy storage systems, which are trending topics in the tech industry.

The synthesis of Benzoxazole, 4-methyl-2-(methylthio)- typically involves the condensation of ortho-aminophenols with suitable thioesters or thioureas, followed by methylation. Recent innovations in green chemistry have led to more efficient and environmentally benign protocols, such as catalytic methods using transition metals or organocatalysts. These advancements resonate with the broader push toward sustainable chemical manufacturing.

Market trends indicate a steady demand for Benzoxazole, 4-methyl-2-(methylthio)-, driven by its multifaceted applications. Suppliers and manufacturers are focusing on scalability and purity to meet the needs of high-value industries. Additionally, regulatory compliance and safety data sheets (SDS) are frequently searched topics, underscoring the importance of transparent and accessible information for end-users.

In summary, Benzoxazole, 4-methyl-2-(methylthio)- (CAS No. 376354-24-4) is a compound of significant scientific and industrial relevance. Its applications span pharmaceuticals, agrochemicals, and advanced materials, reflecting the interdisciplinary nature of modern chemistry. As research continues to uncover new potentials, this compound is poised to remain a key player in innovation-driven sectors.